Cas no 82087-73-8 ((2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid)

(2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative widely utilized as a key intermediate in organic synthesis and pharmaceutical research. Its stereochemically defined structure, featuring both (2S) and (4S) configurations, makes it valuable for asymmetric synthesis and the development of biologically active compounds. The benzyl group at the 4-position enhances its versatility in further functionalization, while the carboxylic acid moiety allows for diverse derivatization. This compound is particularly useful in peptide mimetics and catalyst design due to its rigid pyrrolidine backbone. High enantiomeric purity and consistent batch-to-batch quality ensure reliable performance in demanding applications.

(2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid structure

82087-73-8 structure

Product Name:(2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid

CAS No:82087-73-8

MF:C₁₂H₁₅NO₂

MW:205.253003358841

CID:708271

PubChem ID:10104399

Update Time:2025-06-07

(2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid
- L-Proline,4-(phenylmethyl)-, cis- (9CI)
- 1217849-46-1
- EN300-6729598
- rac-(2R,4R)-4-benzylpyrrolidine-2-carboxylic acid
- (2s,4s)-4-benzyl-pyrrolidine-2-carboxylic acid
- SCHEMBL3190846
- A13795
- DTXSID70435643
- L-PROLINE, 4-(PHENYLMETHYL)-, CIS-
- AKOS015919822
- CHEMBL1778777
- (4S)-4-Benzyl-L-proline
- (2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid, HCl
- 82087-73-8
- (2S,4S)-4-Benzylpyrrolidine-2-carboxylicacid
- Inchi： 1S/C12H15NO2/c14-12(15)11-7-10(8-13-11)6-9-4-2-1-3-5-9/h1-5,10-11,13H,6-8H2,(H,14,15)/t10-,11-/m0/s1
- InChI Key： JQVMMZMKXGQVGQ-QWRGUYRKSA-N
- SMILES： OC([C@@H]1C[C@H](CC2C=CC=CC=2)CN1)=O

Computed Properties

Exact Mass: 205.110278721g/mol
Monoisotopic Mass: 205.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 49.3Å²

Experimental Properties

Density: 1.170±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 376.9±35.0 °C at 760 mmHg
Flash Point: 181.8±25.9 °C
Solubility: Slightly soluble (4.1 g/l) (25 º C),
Vapor Pressure: 0.0±0.9 mmHg at 25°C

(2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM197844-1g	(2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid	82087-73-8	97%	1g	$700	2021-06-09
Fluorochem	040555-250mg	4S)-4-Benzyl-L-proline hydrochloride	82087-73-8	97%	250mg	￡282.00	2022-02-28
Fluorochem	040555-1g	4S)-4-Benzyl-L-proline hydrochloride	82087-73-8	97%	1g	￡902.00	2022-02-28
TRC	S699818-10mg	(2S,4S)-4-Benzylpyrrolidine-2-carboxylic Acid	82087-73-8		10mg	$ 70.00	2022-06-03
TRC	S699818-50mg	(2S,4S)-4-Benzylpyrrolidine-2-carboxylic Acid	82087-73-8		50mg	$ 250.00	2022-06-03
TRC	S699818-100mg	(2S,4S)-4-Benzylpyrrolidine-2-carboxylic Acid	82087-73-8		100mg	$ 365.00	2022-06-03
Chemenu	CM197844-1g	(2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid	82087-73-8	97%	1g	$***	2023-05-29
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	J20_040555-250mg	(4S)-4-Benzyl-L-proline hydrochloride	82087-73-8	97%	250mg	¥6204.00	2025-04-12
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	J20_040555-1g	(4S)-4-Benzyl-L-proline hydrochloride	82087-73-8	97%	1g	¥19844.00	2025-04-12
Ambeed	A727075-100mg	(2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid	82087-73-8	95%	100mg	$210.0	2025-04-16